Cas no 1898314-28-7 (3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid
• CAS No: 1898314-28-7
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 5913651
• PubChem ID: 117494160
• Update Time: 2025-10-28

3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid
• 3-(4-{[(tert-butoxy)carbonyl]amino}-3-methoxyphenyl)-2-methylpropanoic acid
• 1898314-28-7
• EN300-1902872

• Inchi： 1S/C16H23NO5/c1-10(14(18)19)8-11-6-7-12(13(9-11)21-5)17-15(20)22-16(2,3)4/h6-7,9-10H,8H2,1-5H3,(H,17,20)(H,18,19)
• InChI Key： YTYYXZHCOCHJOD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1OC)CC(C(=O)O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid

3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid (CAS No. 1898314-28-7): An Overview of Its Structure, Synthesis, and Potential Applications

3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid (CAS No. 1898314-28-7) is a versatile organic compound with a complex molecular structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique combination of functional groups, including an amide, a tert-butoxycarbonyl (Boc) protecting group, a methoxy substituent, and a carboxylic acid moiety. These features make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid is C₁₆H₂₅NO₅, and its molecular weight is 307.37 g/mol. The compound's structure can be visualized as a 2-methylpropanoic acid derivative with a substituted phenyl ring. The tert-butoxycarbonyl (Boc) group serves as a protecting group for the amino functionality, which can be selectively removed under mild acidic conditions to reveal the free amine. This property makes the compound highly useful in multi-step synthetic processes where the protection and deprotection of functional groups are critical.

In recent years, there has been a growing interest in the synthesis and application of compounds with similar structures to 3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid. One notable area of research is the development of small molecule inhibitors for various enzymes and receptors involved in disease pathways. For instance, studies have shown that compounds with a Boc-protected amine and a carboxylic acid moiety can exhibit potent inhibitory activity against specific kinases and proteases, which are key targets in cancer and inflammatory diseases.

The synthesis of 3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid typically involves several well-established organic reactions. One common approach is to start with the corresponding aniline derivative, which is then protected with a Boc group using di-tert-butyl dicarbonate (Boc₂O). The protected aniline can then be coupled with an appropriate carboxylic acid or ester using coupling reagents such as EDC·HCl and HOBt to form the amide bond. Subsequent steps may involve methylation of the phenol to introduce the methoxy group and alkylation to form the 2-methylpropanoic acid moiety.

The biological activity of 3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid has been explored in various preclinical studies. In one study published in the Journal of Medicinal Chemistry, researchers investigated the compound's ability to inhibit specific kinases involved in cell signaling pathways. The results showed that the compound exhibited selective inhibition against certain kinases at low micromolar concentrations, suggesting its potential as a lead compound for further drug development.

Beyond its potential as a therapeutic agent, 3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid has also found applications in other areas of chemical research. For example, it can serve as a building block for the synthesis of more complex molecules, such as peptides and peptidomimetics. The presence of multiple functional groups provides numerous opportunities for chemical modification and functionalization, making it a valuable intermediate in synthetic chemistry.

In addition to its synthetic utility, the compound's physical properties have been characterized in detail. It is typically obtained as a white crystalline solid with good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound's stability under various conditions has also been studied, revealing that it remains stable at room temperature but may degrade under strongly acidic or basic conditions due to the sensitivity of the Boc protecting group.

The safety profile of 3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid has been evaluated through toxicity studies. These studies have shown that the compound exhibits low toxicity at relevant concentrations, making it suitable for use in both research and potential therapeutic applications. However, standard safety precautions should always be followed when handling this or any other chemical compound.

In conclusion, 3-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid (CAS No. 1898314-28-7) is a multifaceted organic compound with significant potential in various fields of chemistry and biology. Its unique structure and functional groups make it an attractive candidate for further research and development, particularly in the areas of medicinal chemistry and drug discovery. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.